Cas no 62246-37-1 ((3S)-1,3-dimethylpiperazine-2,5-dione)

• Product Name: (3S)-1,3-dimethylpiperazine-2,5-dione
• CAS No: 62246-37-1
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 452639
• PubChem ID: 45117259
• Update Time: 2025-11-02

(3S)-1,3-dimethylpiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione, 1,3-dimethyl-, (S)-
• (3S)-1,3-dimethylpiperazine-2,5-dione
• 2,5-Piperazinedione,1,3-dimethyl-,(S)-(9CI)
• (3S)-1,3-Dimethyl-2,5-piperazinedione
• AKOS006357111
• (S)-1,3-Dimethylpiperazine-2,5-dione
• 62246-37-1
• DTXSID70668575
• SCHEMBL22702293

• Inchi： 1S/C6H10N2O2/c1-4-6(10)8(2)3-5(9)7-4/h4H,3H2,1-2H3,(H,7,9)/t4-/m0/s1
• InChI Key： DKJXHTTVLDGGFA-BYPYZUCNSA-N
• SMILES： O=C1[C@H](C)NC(CN1C)=O

Computed Properties

• Exact Mass: 142.0743
• Monoisotopic Mass: 142.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: -0.7

Experimental Properties

• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-1,3-dimethylpiperazine-2,5-dione

Comprehensive Overview of (3S)-1,3-dimethylpiperazine-2,5-dione (CAS No. 62246-37-1)

(3S)-1,3-dimethylpiperazine-2,5-dione (CAS No. 62246-37-1) is a specialized organic compound belonging to the class of piperazine derivatives. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The (3S)-1,3-dimethylpiperazine-2,5-dione is particularly notable for its chiral center at the 3-position, which makes it a valuable intermediate in the synthesis of optically active compounds.

The molecular formula of (3S)-1,3-dimethylpiperazine-2,5-dione is C₆H₁₀N₂O₂, with a molecular weight of 142.16 g/mol. Its structure features a piperazine-2,5-dione core, which is a cyclic diamide, and two methyl groups at the 1 and 3 positions. The (3S) configuration indicates the stereochemistry of the compound, which is crucial for its reactivity and biological activity. Researchers often explore chiral piperazine derivatives like this one for their potential in drug development and asymmetric synthesis.

One of the most frequently asked questions about (3S)-1,3-dimethylpiperazine-2,5-dione is its role in pharmaceutical intermediates. This compound serves as a building block for the synthesis of more complex molecules, particularly those targeting neurological and metabolic disorders. The piperazine ring is a common motif in many FDA-approved drugs, and modifications like those in (3S)-1,3-dimethylpiperazine-2,5-dione can enhance bioavailability and target specificity.

In recent years, the demand for chiral synthons has surged, driven by the pharmaceutical industry's focus on enantiomerically pure drugs. (3S)-1,3-dimethylpiperazine-2,5-dione fits into this trend as a versatile chiral building block. Its applications extend beyond pharmaceuticals; it is also used in agrochemicals and materials science. For instance, researchers are investigating its potential in creating biodegradable polymers with tailored properties.

The synthesis of (3S)-1,3-dimethylpiperazine-2,5-dione typically involves the condensation of appropriate precursors under controlled conditions. Optimizing the yield and enantiomeric purity of this compound is a key area of research. Advanced techniques like asymmetric catalysis and enzymatic resolution are often employed to achieve high optical purity, which is critical for its applications in drug development.

Another hot topic related to (3S)-1,3-dimethylpiperazine-2,5-dione is its stability and storage conditions. Proper handling and storage are essential to maintain its integrity, as exposure to moisture or extreme temperatures can lead to degradation. Researchers and manufacturers often seek information on the best practices for storing chiral compounds to ensure long-term usability.

From a market perspective, the global demand for specialty chemicals like (3S)-1,3-dimethylpiperazine-2,5-dione is on the rise. The compound's niche applications and the growing emphasis on green chemistry have positioned it as a valuable asset in the chemical industry. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research and development labs worldwide.

In conclusion, (3S)-1,3-dimethylpiperazine-2,5-dione (CAS No. 62246-37-1) is a multifaceted compound with significant potential in various scientific and industrial fields. Its chiral nature, combined with its utility as a pharmaceutical intermediate, makes it a subject of ongoing research and commercial interest. As the demand for enantiomerically pure compounds continues to grow, (3S)-1,3-dimethylpiperazine-2,5-dione is poised to play an increasingly important role in advancing chemical and pharmaceutical innovations.